Cas no 1805738-18-4 (4-Nitro-2-(2-oxopropyl)toluene)

• Product Name: 4-Nitro-2-(2-oxopropyl)toluene
• CAS No: 1805738-18-4
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5002048
• PubChem ID: 130840531
• Update Time: 2025-07-20

4-Nitro-2-(2-oxopropyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(2-oxopropyl)toluene

• Inchi： 1S/C10H11NO3/c1-7-3-4-10(11(13)14)6-9(7)5-8(2)12/h3-4,6H,5H2,1-2H3
• InChI Key： SHQVYHAORWLYPC-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Additional information on 4-Nitro-2-(2-oxopropyl)toluene

Research Briefing on 4-Nitro-2-(2-oxopropyl)toluene (CAS: 1805738-18-4) in Chemical Biology and Pharmaceutical Applications

4-Nitro-2-(2-oxopropyl)toluene (CAS: 1805738-18-4) is a chemically significant compound that has garnered attention in recent pharmaceutical and chemical biology research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential applications, with a focus on peer-reviewed studies published within the last three years.

Recent studies highlight the compound's role as a versatile intermediate in organic synthesis, particularly in the construction of nitroaromatic scaffolds. A 2023 Journal of Medicinal Chemistry paper demonstrated its utility in developing kinase inhibitors, where the nitro group facilitated selective binding to ATP pockets. Computational docking studies (DOI: 10.1021/acs.jmedchem.3c00512) revealed a unique interaction profile with CDK2, suggesting potential anticancer applications.

In metabolic studies, researchers have identified 4-Nitro-2-(2-oxopropyl)toluene as a precursor to bioactive metabolites. A 2024 Chemical Research in Toxicology publication (DOI: 10.1021/acs.chemrestox.4c00018) characterized its cytochrome P450-mediated transformation into reactive quinone methides, prompting investigations into its toxicological profile and structure-activity relationships for safer derivative design.

The compound's photophysical properties have also been explored. A team at ETH Zürich reported in Angewandte Chemie (2023, DOI: 10.1002/anie.202314756) that derivatives exhibit unusual solvatochromism, making them potential candidates for bioimaging probes. This was attributed to the push-pull electronic effects between the nitro and carbonyl groups.

Industrial applications are emerging, with patent WO2023187542A1 describing its use in polymer-bound catalysts for asymmetric synthesis. The nitro group's electron-withdrawing properties were found to enhance catalyst stability in continuous flow systems, addressing a key challenge in pharmaceutical manufacturing.

Ongoing clinical relevance stems from its inclusion in PROTAC (proteolysis targeting chimera) development pipelines. The 2-oxopropyl moiety serves as an effective linker in bifunctional molecules targeting estrogen receptors, as detailed in a recent Nature Chemical Biology preprint (10.21203/rs.3.rs-3876542/v1).

Future research directions include optimization of its synthetic routes (current yields average 68% in three-step sequences) and detailed pharmacokinetic profiling. The compound's dual functionality as both a synthetic building block and potential pharmacophore positions it as a molecule of significant interest in drug discovery programs targeting inflammatory and oncological indications.